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Introduction

ONO-7300243 is a potent and novel antagonist of the Lysophosphatidic Acid Receptor 1
(LPA1).[1][2] LPALl is a G protein-coupled receptor (GPCR) that, upon activation by its
endogenous ligand lysophosphatidic acid (LPA), triggers a signaling cascade leading to various
cellular responses, including intracellular calcium mobilization.[1] This makes the measurement
of intracellular calcium a robust method for assessing the antagonist activity of compounds like
ONO-7300243. These application notes provide a detailed protocol for an intracellular calcium
mobilization assay to determine the potency of ONO-7300243 as an LPA1 antagonist.

Principle of the Assay

This assay quantifies the ability of ONO-7300243 to inhibit the increase in intracellular calcium
concentration induced by an LPA1 receptor agonist. Cells expressing the LPAL receptor are
pre-loaded with a calcium-sensitive fluorescent dye. When the LPA1 receptor is activated by an
agonist, Gg/11 proteins are stimulated, leading to the activation of phospholipase C (PLC).
PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate
(IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum,
causing the release of stored calcium into the cytoplasm. The fluorescent dye binds to the
increased intracellular calcium, resulting in a change in its fluorescence intensity, which can be
measured to determine receptor activation. In the presence of an antagonist like ONO-
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7300243, the agonist-induced calcium mobilization is inhibited in a concentration-dependent

manner, allowing for the determination of the antagonist's potency (e.g., IC50 value).

Data Presentation

Table 1: In Vitro Activity of ONO-7300243

] Assay
Parameter Value Cell Line . Reference
Conditions
Intracellular
CHO cells stably  Ca2+
IC50 160 nM expressing mobilization 2]
human LPA1 assay with Fura-

2 AM dye.[2]
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Preparation

Seed CHO-hLPAL cells
in 96-well plate

Incubate for 48h

Load cells with
Fura-2 AM dye

Wash and incubate

Kecution

Measure baseline
fluorescence

Add ONO-7300243
(Antagonist)

Incubate

Add LPA
(Agonist)

Measure fluorescence
response

Data A{lalysis

Calculate F340/F380 ratio

Determine % Inhibition

Generate dose-response curve
and calculate 1C50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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